3-hydroxy-4-(4-isopropoxybenzoyl)-5-phenyl-1-(2-(piperazin-1-yl)ethyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-5-phenyl-1-(2-piperazin-1-ylethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H31N3O4/c1-18(2)33-21-10-8-20(9-11-21)24(30)22-23(19-6-4-3-5-7-19)29(26(32)25(22)31)17-16-28-14-12-27-13-15-28/h3-11,18,23,27,30H,12-17H2,1-2H3/b24-22+
• InChI Key: CHDRNYYZSZEUHM-ZNTNEXAZSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCNCC3)C4=CC=CC=C4)O
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCN3CCNCC3)C4=CC=CC=C4)/O
• Molecular Formula: C26H31N3O4
• Molecular Weight: 449.5 g/mol

Description

3-hydroxy-4-(4-isopropoxybenzoyl)-5-phenyl-1-(2-(piperazin-1-yl)ethyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C26H31N3O4 and its molecular weight is 449.551. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

One study by Gein et al. (2013) delves into the synthesis of 5-aryl-4-acyl-3-hydroxy-1-(2-piperazin-1-ylethyl)-2,5-dihydropyrrol-2-ones and their derivatives. These compounds exhibit antimicrobial activity and influence blood coagulation, highlighting the compound's relevance in creating therapeutic agents with potential antimicrobial properties (Gein, Syropyatov, Kasimova, Dozmorova, Voronina, & Vakhrin, 2013).

Antimicrobial and Antiarrhythmic Properties

Another research by Likhosherstov et al. (2003) reports on the antiarrhythmic activity of 2-[(2-hydroxy-2-R)-ethyl]-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazines, further supporting the compound's significance in developing treatments for arrhythmias (Likhosherstov, Filippova, Peresada, Kryzhanovskii, Vititnova, Kaverina, & Reznikov, 2003).

Antimicrobial Studies on New Pyridine Derivatives

Research by Patel and Agravat (2007) and (2011) focuses on the synthesis and microbial studies of new pyridine derivatives, illustrating the compound's utility in generating new molecules with potential antimicrobial effects. These studies offer insights into the compound's application in addressing bacterial and fungal infections (Patel & Agravat, 2007); (Patel, Agravat, & Shaikh, 2011).

Novel Polymer Synthesis

A study by Yu, Seino, and Ueda (1999) explores the synthesis of ordered polymers through direct polycondensation, demonstrating the compound's relevance in the field of polymer chemistry and its potential applications in creating new materials with specific structural properties (Yu, Seino, & Ueda, 1999).